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Compound of Interest

Compound Name: Hex-5-en-1-amine

Cat. No.: B1268122

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the key physical properties of Hex-5-en-1-amine
(CAS No: 34825-70-2), a valuable building block in organic synthesis. The focus is on its
boiling point and density, presenting quantitative data, standardized experimental
methodologies for their determination, and a workflow for these analytical procedures.

Core Physical Properties

The physical characteristics of Hex-5-en-1-amine are fundamental to its handling, application
in synthetic routes, and purification processes. The primary properties are summarized below.

Physical Property Value Unit
Boiling Point 132 - 140 °C
Density 0.8 g/mL

Note: The boiling point is reported as a range based on available data sources.[1][2] The
density is reported at standard conditions.[2]

Experimental Protocols for Property Determination

Accurate determination of physical properties is critical for chemical characterization. The
following section outlines the standard methodologies for measuring the boiling point and
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density of liquid amines like Hex-5-en-1-amine.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile amine, a standard method for this determination is distillation or the use
of a Thiele tube apparatus.

A widely recognized standard for determining the boiling point of liquids is ASTM D1120.[1][3]
[4] Although this standard is specified for engine coolants, its principles are broadly applicable
to other liquids. The procedure involves heating the liquid in a flask connected to a reflux
condenser.[3] The temperature of the vapor that is in equilibrium with the boiling liquid is
measured, and this temperature, corrected for atmospheric pressure, is recorded as the boiling
point.[3][5] For smaller sample volumes, a micro-reflux method can be employed where the
sample is heated, and the temperature of the vapor condensing on a thermometer bulb is
measured.

Density Determination

Density is a fundamental physical property defined as mass per unit volume. For liquids, this is
often determined using a digital density meter or a pycnometer.

A standard test method for determining the density of liquids is ASTM D4052.[6][7][8] This
method utilizes an oscillating U-tube principle.[7] A small volume of the liquid sample is
introduced into a U-shaped tube, which is then set into oscillation. The instrument measures
the frequency of oscillation, which changes based on the mass (and therefore density) of the
sample in the tube.[9] This technique provides high precision and is suitable for a wide range of
liquids.[7] The accepted units for density are typically grams per milliliter (g/mL) or kilograms
per cubic meter ( kg/m 3).[2][6]

Experimental Workflow Visualization

The logical flow of experimentally determining the boiling point and density of a liquid sample
such as Hex-5-en-1-amine is depicted in the following diagram. This workflow outlines the
major steps from sample preparation to final data reporting.
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Caption: Workflow for the experimental determination of boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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